Cas no 1239157-71-1 ((3-O-Tolyl-1H-pyrazol-5-yl) methanol)

(3-O-Tolyl-1H-pyrazol-5-yl) methanol is a versatile heterocyclic compound featuring a pyrazole core substituted with a hydroxymethyl group at the 5-position and an o-tolyl group at the 3-position. This structure imparts reactivity suitable for further functionalization, making it valuable in synthetic organic chemistry and pharmaceutical intermediate applications. The hydroxymethyl group offers a handle for derivatization, enabling the formation of esters, ethers, or other modified structures. Its aromatic pyrazole scaffold contributes to stability while allowing for potential coordination or binding interactions. The compound’s well-defined structure and synthetic flexibility make it a useful building block for research in medicinal chemistry and material science. Proper handling under controlled conditions is recommended due to its reactive functional groups.

(3-O-Tolyl-1H-pyrazol-5-yl) methanol structure

1239157-71-1 structure

Product Name:(3-O-Tolyl-1H-pyrazol-5-yl) methanol

CAS No:1239157-71-1

MF:C₁₁H₁₂N₂O

MW:188.225782394409

CID:2128102

Update Time:2025-05-28

(3-O-Tolyl-1H-pyrazol-5-yl) methanol Chemical and Physical Properties

Names and Identifiers

- (3-o-tolyl-1H-pyrazol-5-yl)methanol
- (3-(o-tolyl)-1H-pyrazol-5-yl)Methanol
- 1H-Pyrazole-3-methanol, 5-(2-methylphenyl)-
- (3-O-Tolyl-1H-pyrazol-5-yl) methanol
- Inchi： 1S/C11H12N2O/c1-8-4-2-3-5-10(8)11-6-9(7-14)12-13-11/h2-6,14H,7H2,1H3,(H,12,13)
- InChI Key： JFCFZHQEWGFORF-UHFFFAOYSA-N
- SMILES： N1C(C2=CC=CC=C2C)=CC(CO)=N1

(3-O-Tolyl-1H-pyrazol-5-yl) methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B420078-10mg	(3-O-Tolyl-1H-pyrazol-5-yl) methanol	1239157-71-1	10mg	$ 50.00	2022-06-07
TRC	B420078-50mg	(3-O-Tolyl-1H-pyrazol-5-yl) methanol	1239157-71-1	50mg	$ 160.00	2022-06-07
TRC	B420078-100mg	(3-O-Tolyl-1H-pyrazol-5-yl) methanol	1239157-71-1	100mg	$ 230.00	2022-06-07

(3-O-Tolyl-1H-pyrazol-5-yl) methanol Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. Alt-proteins: A promising future
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324

Additional information on (3-O-Tolyl-1H-pyrazol-5-yl) methanol

Latest Research on (3-O-Tolyl-1H-pyrazol-5-yl) methanol (CAS: 1239157-71-1) in Chemical Biology and Pharmaceutical Applications

The compound (3-O-Tolyl-1H-pyrazol-5-yl) methanol (CAS: 1239157-71-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile scaffold for drug discovery and therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in medicinal chemistry.

Recent studies have highlighted the synthetic versatility of (3-O-Tolyl-1H-pyrazol-5-yl) methanol, which serves as a key intermediate in the development of novel heterocyclic compounds. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, to functionalize the pyrazole ring, thereby enhancing its pharmacological properties. The compound's structural features, such as the hydroxymethyl group at the 5-position, make it an attractive candidate for further derivatization.

In terms of biological activity, preliminary in vitro studies have demonstrated that (3-O-Tolyl-1H-pyrazol-5-yl) methanol exhibits moderate inhibitory effects on specific kinase targets implicated in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed promising activity against JAK2 and EGFR kinases, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of kinase inhibitors.

Further investigations into the mechanism of action have revealed that (3-O-Tolyl-1H-pyrazol-5-yl) methanol derivatives can modulate cellular signaling pathways by interacting with key protein domains. Molecular docking studies have identified potential binding sites within the ATP-binding pockets of target kinases, providing a structural basis for rational drug design. Additionally, in vivo studies in murine models have indicated favorable pharmacokinetic profiles for select derivatives, including good oral bioavailability and tissue penetration.

Beyond its kinase inhibitory properties, (3-O-Tolyl-1H-pyrazol-5-yl) methanol has also been explored for its antimicrobial potential. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy against Gram-positive bacterial strains, with minimal cytotoxicity to mammalian cells. This dual functionality—targeting both human and microbial proteins—positions the compound as a valuable scaffold for multifunctional drug development.

Despite these promising results, challenges remain in optimizing the selectivity and potency of (3-O-Tolyl-1H-pyrazol-5-yl) methanol derivatives. Researchers are actively investigating structure-activity relationships (SAR) to refine the compound's pharmacophore and reduce off-target effects. Computational approaches, such as quantitative structure-activity relationship (QSAR) modeling, are being employed to predict and validate novel derivatives with enhanced therapeutic profiles.

In conclusion, (3-O-Tolyl-1H-pyrazol-5-yl) methanol (CAS: 1239157-71-1) represents a promising chemical entity with diverse applications in drug discovery. Its synthetic accessibility, combined with its demonstrated biological activities, makes it a compelling subject for ongoing research. Future studies should focus on advancing lead compounds into preclinical development and exploring additional therapeutic indications, such as neurodegenerative diseases and metabolic disorders.